Cas no 128238-43-7 (4-(TRIFLUOROACETYLAMINO)-1-BUTANOL)

• Product Name: 4-(TRIFLUOROACETYLAMINO)-1-BUTANOL
• CAS No: 128238-43-7
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• MDL: MFCD00632418
• CID: 824641
• PubChem ID: 57653443
• Update Time: 2025-06-12

4-(TRIFLUOROACETYLAMINO)-1-BUTANOL Chemical and Physical Properties

Names and Identifiers

• 4-(TRIFLUOROACETYLAMINO)-1-BUTANOL
• 2,2,2-trifluoro-N-(4-hydroxybutyl)acetamide
• 2,2,2-trifluoro-N-(4-hydroxybutyl)-acetamide
• 4-trifluoroacetamido-1-butanol
• N-(4-Hydroxybutyl)trifluoroacetaMide
• TFA-ABU(4)-OL
• TFA-NH-(CH2)4-OH
• 4-(trifluoroacetamido)-1-butanol
• N-TRIFLUOROACETYL-4-AMINO-1-BUTANOL
• N-TRIFLUOROACETYL-DELTA-AMINO-N-BUTYL ALCOHOL
• 128238-43-7
• 4-trifluoroacetamidobutanol
• SCHEMBL16316813
• Acetamide, 2,2,2-trifluoro-N-(4-hydroxybutyl)-
• 2,2,2-trifluoro-N-(4-hydroxy-butyl)-acetamide
• SY274310
• SCHEMBL864398
• MFCD00632418
• J-005575
• N-(4-Hydroxybutyl)trifluoroacetamide, >=98.0% (GC)
• DTXSID00393904
• SCHEMBL18350220

• MDL： MFCD00632418
• Inchi： 1S/C6H10F3NO2/c7-6(8,9)5(12)10-3-1-2-4-11/h11H,1-4H2,(H,10,12)
• InChI Key： LZUDPIMZEXACCH-UHFFFAOYSA-N
• SMILES： FC(C(NCCCCO)=O)(F)F

Computed Properties

• Exact Mass: 185.06600
• Monoisotopic Mass: 185.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.262 g/mL at 20 °C(lit.)
• Refractive Index: n20/D 1.413
• PSA: 49.33000
• LogP: 0.82830

4-(TRIFLUOROACETYLAMINO)-1-BUTANOL Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on 4-(TRIFLUOROACETYLAMINO)-1-BUTANOL

Professional Introduction to 4-(TRIFLUOROACETYLAMINO)-1-BUTANOL (CAS No. 128238-43-7)

4-(TRIFLUOROACETYLAMINO)-1-BUTANOL is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number CAS NO.128238-43-7, features a trifluoroacetyl amino group attached to a butanol backbone, making it a versatile intermediate in the synthesis of various bioactive molecules.

The< strong>trifluoroacetyl moiety is particularly noteworthy as it introduces fluorine atoms into the molecular structure. Fluorine substitution is a common strategy in drug design due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, trifluoroacetyl groups are frequently employed in the development of protease inhibitors and other enzyme-targeting agents. The presence of this group in 4-(TRIFLUOROACETYLAMINO)-1-BUTANOL suggests potential applications in the synthesis of compounds that require enhanced binding interactions with biological targets.

The< strong>1-butanol backbone of this compound provides a hydrophobic region that can be utilized for interactions with lipid-based membranes or for solubility adjustments in different solvents. This dual functionality makes 4-(TRIFLUOROACETYLAMINO)-1-BUTANOL a valuable building block for medicinal chemists seeking to develop novel therapeutics.

In recent years, there has been growing interest in the development of fluorinated compounds for their potential therapeutic benefits. For instance, studies have shown that trifluoromethyl groups can enhance the bioavailability and metabolic stability of drugs. The< strong>trifluoroacetyl group in 4-(TRIFLUOROACETYLAMINO)-1-BUTANOL may contribute to these advantages, making it an attractive candidate for further exploration.

One of the most promising areas of application for 4-(TRIFLUOROACETYLAMINO)-1-BUTANOL is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including inflammation and cancer progression. Inhibiting these enzymes has been a successful strategy for developing anti-inflammatory and anticancer drugs. The< strong,trifluoroacetyl-amino functionality of this compound could be exploited to design inhibitors with improved potency and selectivity.

A recent study published in the Journal of Medicinal Chemistry highlighted the importance of fluorinated amino acids in drug development. The researchers demonstrated that incorporating trifluoroacetyl groups into amino acid derivatives could significantly enhance their inhibitory activity against certain proteases. This finding aligns well with the potential applications of 4-(TRIFLUOROACETYLAMINO)-1-BUTANOL, suggesting that it could serve as a key intermediate in the synthesis of next-generation protease inhibitors.

The< strong>1-butanol moiety also offers opportunities for further functionalization. For example, it could be used to attach other pharmacophores or to modify the solubility profile of derived compounds. This flexibility makes CAS NO128238-43-7< strong>, more formally known as 4-(TRIFLUOROACETYLAMINO)-1-BUTANOL, a versatile tool for medicinal chemists.

In conclusion, CAS NO128238-43-7 (4-(TRIFLUOROACETYLAMINO)-1-BUTANOL) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, particularly the< strong,trifluoroacetyl-amino group and the< strong,1-butanol< strong>, backbone, make it an attractive intermediate for synthesizing bioactive molecules with enhanced biological activity. As research continues to uncover new applications for fluorinated compounds,< strong,CAS NO128238-43-7 (4-(TRIFLUOROACETYLAMINO)-1-BUTANOL)< strong>, will likely play an increasingly important role in drug discovery and development.